Cas no 1331230-15-9 (1-[4-(4-fluorophenyl)piperazin-1-yl]-3-(naphthalen-1-yloxy)propan-2-ol dihydrochloride)

• Product Name: 1-[4-(4-fluorophenyl)piperazin-1-yl]-3-(naphthalen-1-yloxy)propan-2-ol dihydrochloride
• CAS No: 1331230-15-9
• MF: C₂₃H₂₇Cl₂FN₂O₂
• MW: 453.377087831497
• CID: 5398651
• Update Time: 2025-05-20

1-[4-(4-fluorophenyl)piperazin-1-yl]-3-(naphthalen-1-yloxy)propan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-fluorophenyl)piperazin-1-yl]-3-naphthalen-1-yloxypropan-2-ol:dihydrochloride
• 1-[4-(4-fluorophenyl)piperazin-1-yl]-3-(naphthalen-1-yloxy)propan-2-ol dihydrochloride

• Inchi： 1S/C23H25FN2O2.2ClH/c24-19-8-10-20(11-9-19)26-14-12-25(13-15-26)16-21(27)17-28-23-7-3-5-18-4-1-2-6-22(18)23;;/h1-11,21,27H,12-17H2;2*1H
• InChI Key： JYPJETYDFXDSLL-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=C(F)C=C2)CC1)C(O)COC1=C2C(C=CC=C2)=CC=C1.[H]Cl.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-[4-(4-fluorophenyl)piperazin-1-yl]-3-(naphthalen-1-yloxy)propan-2-ol dihydrochloride

1-[4-(4-Fluorophenyl)piperazin-1-yl]-3-(naphthalen-1-yloxy)propan-2-ol Dihydrochloride: A Comprehensive Overview

1-[4-(4-Fluorophenyl)piperazin-1-yl]-3-(naphthalen-1-yloxy)propan-2-ol dihydrochloride is a complex organic compound with the CAS number 1331230-15-9. This compound belongs to the class of piperazine derivatives, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The molecule incorporates a piperazine ring, a naphthalene moiety, and a hydroxyl group, making it a versatile structure for various biological applications.

The piperazine ring in this compound is a six-membered ring containing two nitrogen atoms. Piperazines are known for their ability to form hydrogen bonds and interact with biological targets, making them valuable in drug design. The 4-fluorophenyl group attached to the piperazine ring introduces electronic and steric effects, which can influence the compound's bioavailability and binding affinity. Fluorine substitution is a common strategy in drug development to enhance stability and alter pharmacokinetic properties.

The naphthalene moiety at the 3-position of the propanol chain adds significant aromaticity to the molecule. Naphthalene derivatives are often associated with anti-inflammatory, antioxidant, and anticancer activities. Recent studies have highlighted the potential of naphthalene-containing compounds in targeting specific receptors and enzymes involved in chronic diseases such as cancer and neurodegenerative disorders.

Dihydrochloride salts are commonly used in pharmaceuticals to improve solubility and stability. The dihydrochloride form of this compound ensures better absorption and distribution within the body, which is critical for its therapeutic efficacy. The hydroxyl group at the 2-position of the propane chain contributes to the compound's polarity, further enhancing its solubility in aqueous media.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1-[4-(4-fluorophenyl)piperazin-1-yl]-3-(naphthalen-1-yloxy)propan-2-ol dihydrochloride with various biological targets. Molecular docking studies suggest that this compound may interact with G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes. These findings open new avenues for exploring its role in treating conditions such as anxiety, depression, and pain.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving nucleophilic substitutions and coupling reactions. The use of fluorinated intermediates ensures precise control over the substitution pattern on the piperazine ring. Advanced purification techniques, including chromatography and crystallization, are employed to isolate the dihydrochloride salt in high purity.

Preclinical studies on 1-[4-(4-fluorophenyl)piperazin-1-yl]-3-(naphthalen-1-yloxy)propan-2-ol dihydrochloride have demonstrated promising results in vitro. The compound exhibits selective inhibition against certain kinases and enzymes, suggesting its potential as a lead molecule for drug development. Furthermore, its ability to cross the blood-brain barrier indicates its suitability for targeting central nervous system disorders.

Despite its promising profile, further research is required to fully understand its pharmacokinetics, toxicity, and efficacy in vivo. Collaborative efforts between medicinal chemists and biologists are essential to optimize this compound for clinical applications. The integration of artificial intelligence (AI) tools into drug discovery pipelines may accelerate the development of this molecule into a marketable therapeutic agent.